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Compound of Interest

Compound Name: N-Benzyl-4-nitroaniline

Cat. No.: B1293809

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent chemical compounds. This guide provides
essential, immediate safety and logistical information for the handling of N-Benzyl-4-
nitroaniline, including operational and disposal plans.

Personal Protective Equipment (PPE)

When handling N-Benzyl-4-nitroaniline, a comprehensive approach to personal protection is
critical to minimize exposure and ensure safety. The following personal protective equipment is
mandatory:

o Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect
against splashes and dust.[1][2]

o Skin Protection: Chemical-resistant gloves, such as nitrile rubber, are required.[2] A lab coat
and closed-toe shoes are also necessary to prevent skin contact.[2] For larger quantities,
full-body protection may be necessary.[2]

o Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-
approved respirator with an organic vapor cartridge is essential.[1][2] Work should be
conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Quantitative Data
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Below is a summary of key quantitative data for N-Benzyl-4-nitroaniline, compiled for easy

reference.
Property Value
Molecular Formula C13H12N202
Molecular Weight 228.25 g/mol
CAS Number 14309-92-3

Acute Toxicity 4 (Oral, Dermal, Inhalation), Skin
o Irritant 2, Eye Damage 1, Specific Target Organ
Hazard Classifications o ] ]
Toxicity - Single Exposure 3 (Respiratory tract

irritation)

Experimental Protocol: Safe Handling and Disposal

The following provides a step-by-step guide for the safe handling and disposal of N-Benzyl-4-
nitroaniline in a laboratory setting.

Handling Procedure:

o Preparation: Before handling, ensure that the work area, preferably a chemical fume hood, is
clean and uncluttered.[2] Verify that all necessary PPE is readily available and in good
condition.

» Personal Protection: Don the required PPE, including safety goggles, chemical-resistant
gloves, a lab coat, and any necessary respiratory protection.[1][2]

» Weighing and Transfer: When weighing and transferring the solid compound, take care to
avoid generating dust.[1] Use a spatula and a tared weighing vessel.

» During Use: Keep the container of N-Benzyl-4-nitroaniline tightly sealed when not in use.[1]
Avoid all personal contact with the substance.[1] Do not eat, drink, or smoke in the handling
area.[1][3]
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» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1] Clean all equipment and the work area to decontaminate surfaces.[1] Contaminated
clothing should be removed and laundered separately.[1]

Spill Response:

e Minor Spills: For small spills, clean them up immediately.[1] Wear appropriate PPE.[1] Use
dry clean-up procedures and avoid generating dust.[1] Collect the spilled material using a
scoop or brush and place it into a clean, dry, labeled, and sealable container for disposal.[1]

o Major Spills: In the event of a large spill, evacuate the area and move upwind.[1] Alert the
appropriate emergency response team or fire brigade, informing them of the location and
nature of the hazard.[1] Only personnel with the proper protective equipment, including a
dust respirator, should attempt to control and clean up the spill.[1] Prevent the spillage from
entering drains, sewers, or watercourses.[1]

Disposal Plan:

o Waste Collection: All waste containing N-Benzyl-4-nitroaniline, including contaminated
materials and residues, must be collected in a designated, properly labeled, and sealed
hazardous waste container.[1]

» Disposal Regulations: Dispose of the chemical waste in accordance with all local, state, and
federal regulations. This material should be handled by an authorized hazardous waste
collection service.[1] Do not dispose of it in standard laboratory trash or down the drain.

Workflow for Safe Handling of N-Benzyl-4-
nitroaniline
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Caption: Workflow for the safe handling of N-Benzyl-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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